![molecular formula C13H11FN2O2S B8804759 4-[(4-Fluorobenzylidene)amino]benzenesulfonamide](/img/structure/B8804759.png)
4-[(4-Fluorobenzylidene)amino]benzenesulfonamide
Cat. No. B8804759
M. Wt: 278.30 g/mol
InChI Key: BKZPDMSMFWCHPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
USRE039420E1
Procedure details
Following a procedure similar to that described in Example 1(i), but using 4-fluorobenzaldehyde and 4-sulfamoylaniline as starting materials, the title compound was obtained as a white powder (yield 63%).
Name
Name
Yield
63%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=O)=[CH:4][CH:3]=1.[S:10]([C:14]1[CH:20]=[CH:19][C:17]([NH2:18])=[CH:16][CH:15]=1)(=[O:13])(=[O:12])[NH2:11]>>[F:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[N:18][C:17]2[CH:19]=[CH:20][C:14]([S:10](=[O:13])(=[O:12])[NH2:11])=[CH:15][CH:16]=2)=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=CC=C(C=O)C=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(N)(=O)(=O)C1=CC=C(N)C=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=CC=C(C=NC2=CC=C(C=C2)S(N)(=O)=O)C=C1
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 63% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
